Cas no 2680748-64-3 (tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate
• CAS No: 2680748-64-3
• MF: C₁₁H₁₄BrIN₂O₂
• MW: 413.049534320831
• CID: 5622906
• PubChem ID: 165939555
• Update Time: 2025-06-14

tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate
• 2680748-64-3
• EN300-28303719

• Inchi： 1S/C11H14BrIN2O2/c1-6-7(12)5-8(13)9(14-6)15-10(16)17-11(2,3)4/h5H,1-4H3,(H,14,15,16)
• InChI Key： CDDUOENOPQPYEZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)N=C1NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 411.92834g/mol
• Monoisotopic Mass: 411.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(5-Bromo-3-Iodo-6-Methylpyridin-2-yl)Carbamate (CAS: 2680748-64-3)

The compound tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate (CAS: 2680748-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic intermediate plays a crucial role in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility as a versatile building block for the construction of complex molecular architectures, owing to the presence of multiple reactive sites that allow for selective functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's unique halogen substitution pattern (bromo and iodo groups at positions 5 and 3, respectively) enabled efficient palladium-catalyzed cross-coupling reactions, which were employed to introduce various aryl and heteroaryl substituents. This approach led to the development of several potent BTK inhibitors with improved pharmacokinetic properties, showcasing the compound's importance in modern drug discovery.

Further investigations into the compound's reactivity have revealed its potential in click chemistry applications. A recent publication in Organic Letters (2024) described its use in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, where the iodo substituent was selectively replaced with various azide-containing moieties. This modification strategy has opened new avenues for the development of targeted drug delivery systems and chemical probes for biological studies. The tert-butyl carbamate protecting group was found to be particularly advantageous in these transformations, as it provided both steric protection and facile deprotection under mild acidic conditions.

From a synthetic chemistry perspective, recent advances in continuous flow technology have significantly improved the scalability and safety profile of reactions involving tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate. A 2024 study in Chemical Engineering Journal reported an optimized continuous flow protocol for the large-scale preparation of this intermediate, addressing previous challenges associated with exothermic halogenation steps. The developed process demonstrated excellent reproducibility and reduced environmental impact compared to traditional batch methods, making it more attractive for industrial applications.

In the realm of material science, researchers have begun exploring the potential of this compound in the development of organic electronic materials. Its rigid pyridine core and halogen substituents make it an interesting candidate for the synthesis of conjugated polymers and small-molecule semiconductors. Preliminary studies suggest that derivatives of tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate may exhibit promising charge transport properties, though this application area remains largely unexplored.

As research continues to uncover new applications for this versatile intermediate, its commercial availability and synthetic accessibility have improved significantly. Several specialty chemical suppliers now offer tert-butyl N-(5-bromo-3-iodo-6-methylpyridin-2-yl)carbamate with high purity (>98%) and detailed characterization data, facilitating its adoption in both academic and industrial settings. Future research directions are likely to focus on expanding its utility in fragment-based drug discovery and as a scaffold for the development of covalent inhibitors targeting various disease-relevant proteins.